Cas no 176101-58-9 (Cyclopentanecarboxylic acid, 2-oxo-1-(3-oxopentyl)-, ethyl ester)

• Product Name: Cyclopentanecarboxylic acid, 2-oxo-1-(3-oxopentyl)-, ethyl ester
• CAS No: 176101-58-9
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 1363127
• PubChem ID: 71353454
• Update Time: 2025-04-20

Cyclopentanecarboxylic acid, 2-oxo-1-(3-oxopentyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-oxo-1-(3-oxopentyl)-, ethyl ester
• ethyl 2-oxo-1-(3-oxopentyl)cyclopentane-1-carboxylate
• 176101-58-9
• DTXSID60778197

• Inchi： 1S/C13H20O4/c1-3-10(14)7-9-13(12(16)17-4-2)8-5-6-11(13)15/h3-9H2,1-2H3
• InChI Key： CTOFCZPSQYLEKW-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C(=O)OCC)CCC(CC)=O

Computed Properties

• Exact Mass: 240.1362
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44